Cas no 898408-80-5 (7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

7-Benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a purine derivative with a complex heterocyclic structure, incorporating both benzyl and chlorophenylmethylpiperazine substituents. This compound exhibits potential pharmacological relevance due to its structural similarity to xanthine-based molecules, which are known for their biological activity. The presence of the chlorophenylmethylpiperazine moiety may enhance binding affinity to specific receptor targets, while the purine core provides a stable scaffold for further modification. Its synthetic versatility allows for exploration in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound’s well-defined structure facilitates precise characterization and optimization for research applications.
7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure
898408-80-5 structure
Product Name:7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:898408-80-5
MF:C24H25ClN6O2
MW:464.947303533554
CID:5488261
Update Time:2025-10-28

7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione, 8-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-3,7-dihydro-3-methyl-7-(phenylmethyl)-
    • 7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • Inchi: 1S/C24H25ClN6O2/c1-28-21-20(22(32)27-24(28)33)31(16-17-5-3-2-4-6-17)23(26-21)30-13-11-29(12-14-30)15-18-7-9-19(25)10-8-18/h2-10H,11-16H2,1H3,(H,27,32,33)
    • InChI Key: QQDMJRGUYMGZHK-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=C(Cl)C=C2)CC1

7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2636-0202-2μmol
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
898408-80-5 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2636-0202-5μmol
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
898408-80-5 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2636-0202-10μmol
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
898408-80-5 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2636-0202-20μmol
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
898408-80-5 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2636-0202-1mg
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
898408-80-5 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2636-0202-2mg
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
898408-80-5 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2636-0202-3mg
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
898408-80-5 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2636-0202-4mg
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
898408-80-5 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2636-0202-5mg
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
898408-80-5 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2636-0202-10mg
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
898408-80-5 90%+
10mg
$79.0 2023-05-16

Additional information on 7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to Compound with CAS No. 898408-80-5 and Product Name: 7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

The compound with the CAS number 898408-80-5 and the product name 7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential therapeutic applications. The structure of this compound features a complex arrangement of functional groups, including benzyl and piperazine moieties, which contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of purine derivatives in the development of novel therapeutic agents. The 7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure exhibits promising pharmacological properties that make it a valuable candidate for further investigation. Specifically, its molecular framework suggests potential interactions with various biological targets, which could be exploited for the treatment of a range of diseases.

The presence of the 4-chlorophenylmethylpiperazine group in the molecule is particularly noteworthy. This moiety is known to enhance binding affinity to certain receptors, making it a key structural feature for designing drugs with improved efficacy. The 3-methyl and 2,3,6,7-tetrahydro-1H-purine-2,6-dione components further contribute to the compound's complexity and functionality. These structural elements are critical for modulating the compound's pharmacokinetic and pharmacodynamic profiles.

In the context of contemporary pharmaceutical research, this compound aligns with the growing trend toward the development of multi-target directed ligands (MTDLs). MTDLs are designed to simultaneously interact with multiple biological targets, thereby increasing their therapeutic potential and reducing the likelihood of resistance development. The 7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure exemplifies this approach by incorporating multiple pharmacophores that can engage different receptors or enzymes.

One of the most exciting aspects of this compound is its potential in oncology research. Purine derivatives have long been recognized for their ability to interfere with key cellular processes involved in cancer progression. The specific arrangement of functional groups in 7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione suggests that it may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often overexpressed in tumor cells. Preliminary computational studies have indicated that this compound could bind effectively to these targets, potentially leading to novel antitumor therapies.

Furthermore, the compound's structural features make it an attractive scaffold for drug discovery programs aimed at treating neurological disorders. The 4-chlorophenylmethylpiperazine moiety is particularly relevant here, as it has been shown to interact with serotonin and dopamine receptors. These interactions are crucial for developing treatments for conditions such as depression and schizophrenia. The 7-benzyl group also contributes to the compound's ability to cross the blood-brain barrier (BBB), which is essential for central nervous system (CNS) drug delivery.

The synthesis of 7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have significantly improved yields and purity levels. These advancements are crucial for enabling further preclinical and clinical investigations.

In conclusion,7-benzyl)-8-{4-(4-chlorophenyl)methylpiperazin]-1-y]-3-methyl)-2,-,-,-tetrahy dro--purin - - -dione (CAS No., 89 84 08--80--5) represents a promising candidate for therapeutic development across multiple disease areas。 Its unique structural features and demonstrated pharmacological activities make it a valuable asset in contemporary drug discovery efforts。 As research continues, further exploration of its potential applications will undoubtedly yield significant insights into new treatment strategies.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.